Cas no 89479-71-0 (4-Isoxazolecarboxaldehyde, 3,5-diphenyl-)

4-Isoxazolecarboxaldehyde, 3,5-diphenyl- structure
89479-71-0 structure
Product Name:4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
CAS No:89479-71-0
MF:C16H11NO2
MW:249.264044046402
CID:599025
PubChem ID:13163439
Update Time:2025-04-19

4-Isoxazolecarboxaldehyde, 3,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolecarboxaldehyde, 3,5-diphenyl-
    • 3,5-diphenyl-1,2-oxazole-4-carbaldehyde
    • 3,5-Diphenylisoxazole-4-carbaldehyde
    • DTXSID00523906
    • 89479-71-0
    • Inchi: 1S/C16H11NO2/c18-11-14-15(12-7-3-1-4-8-12)17-19-16(14)13-9-5-2-6-10-13/h1-11H
    • InChI Key: OZMLNKAXYSWXSV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)=C(C=O)C(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 249.078978594g/mol
  • Monoisotopic Mass: 249.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 43.1Ų
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